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Authored for Researchers, Scientists, and Drug Development Professionals

Executive Summary: This guide provides a comprehensive technical overview of Methyl 4-

propionylbenzoate (CAS No. 17745-40-3), a member of the 4-acylbenzoic acid ester family.

These compounds are recognized for their utility as intermediates in the synthesis of complex

organic molecules, including active pharmaceutical ingredients (APIs). This document details

the physicochemical properties, a validated synthesis protocol via Friedel-Crafts acylation, and

in-depth analytical characterization of Methyl 4-propionylbenzoate. Furthermore, it explores its

potential applications within medicinal chemistry and drug development, alongside essential

safety and handling protocols, to support its effective and safe use in a research and

development setting.

Introduction
Methyl 4-propionylbenzoate, systematically named methyl 4-(propanoyl)benzoate, is an

aromatic ketone and ester. Its molecular structure, featuring a reactive keto-group and a methyl

ester, makes it a versatile building block in organic synthesis. The 4-acylbenzoic acid motif is of

significant interest in medicinal chemistry, as it serves as a scaffold for the development of
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various therapeutic agents. The ability to further modify both the acyl chain and the ester

provides a pathway to a diverse range of derivatives with potential biological activity.[1][2] This

guide aims to consolidate the essential technical information required by researchers to

effectively utilize this compound in their synthetic and drug discovery endeavors.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 4-propionylbenzoate is presented

in Table 1. This data is essential for its handling, reaction setup, and purification.

Table 1: Physicochemical Properties of Methyl 4-propionylbenzoate

Property Value Source

CAS Number 17745-40-3 [3]

Molecular Formula C₁₁H₁₂O₃ [3]

Molecular Weight 192.21 g/mol [3]

IUPAC Name methyl 4-propanoylbenzoate [3]

Synonyms

Methyl 4-propionylbenzoate, 4-

Propanoyl-benzoic acid methyl

ester

[3]

Topological Polar Surface Area 43.4 Å² [3]

XLogP3 2.4 [3]

Synthesis and Purification: Friedel-Crafts Acylation
The most direct and widely employed method for the synthesis of aryl ketones such as Methyl

4-propionylbenzoate is the Friedel-Crafts acylation.[4][5] This electrophilic aromatic substitution

reaction involves the reaction of an aromatic compound with an acyl halide or anhydride in the

presence of a Lewis acid catalyst.
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In this synthesis, methyl benzoate serves as the aromatic substrate. The ester group is a

deactivating, meta-directing group in electrophilic aromatic substitution. However, the reaction

can be driven to favor the para-substituted product by careful control of reaction conditions.

Propionyl chloride is the acylating agent, providing the propionyl group. Aluminum chloride

(AlCl₃) is a common and effective Lewis acid catalyst that activates the propionyl chloride by

forming a highly electrophilic acylium ion.[5] The reaction is typically carried out in an inert

solvent, such as dichloromethane, to ensure homogeneity and to moderate the reaction

temperature. The work-up procedure is designed to quench the reaction, remove the catalyst,

and separate the product from unreacted starting materials and byproducts.

Detailed Experimental Protocol
Reaction: Friedel-Crafts Acylation of Methyl Benzoate

Materials:

Methyl benzoate

Propionyl chloride

Anhydrous Aluminum Chloride (AlCl₃)

Dichloromethane (CH₂Cl₂)

Concentrated Hydrochloric Acid (HCl)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Magnesium Sulfate (MgSO₄)

Ice

Equipment:

Round-bottom flask

Addition funnel
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Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

To a clean, dry round-bottom flask equipped with a magnetic stir bar and an addition funnel,

add anhydrous aluminum chloride (1.1 equivalents) and dry dichloromethane.

Cool the suspension to 0 °C in an ice bath with stirring.

Slowly add propionyl chloride (1.0 equivalent) to the suspension.

To the resulting mixture, add a solution of methyl benzoate (1.0 equivalent) in

dichloromethane dropwise via the addition funnel over 15-20 minutes, maintaining the

temperature at 0 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3

hours, or until TLC analysis indicates the consumption of the starting material.

Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed

ice and concentrated hydrochloric acid to quench the reaction and decompose the aluminum

chloride complex.[6]

Transfer the mixture to a separatory funnel and separate the organic layer.

Extract the aqueous layer with dichloromethane.

Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate

solution, and brine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 10 Tech Support

https://websites.umich.edu/~chemh215/CHEM216/Experiment1/experiment%201.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8566454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.[6]

The crude product can be purified by column chromatography on silica gel or by distillation

under reduced pressure to yield pure Methyl 4-propionylbenzoate.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of Methyl 4-propionylbenzoate.

Analytical Characterization
The identity and purity of the synthesized Methyl 4-propionylbenzoate can be confirmed using

a combination of spectroscopic techniques.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

characteristic signals for the aromatic protons, the methyl ester protons, and the ethyl group

of the propionyl moiety. The aromatic region will likely display a pair of doublets,

characteristic of a 1,4-disubstituted benzene ring. The methyl ester will appear as a singlet,

and the propionyl group will show a quartet and a triplet.
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will show

distinct signals for each of the unique carbon atoms in the molecule, including the two

carbonyl carbons (ester and ketone), the aromatic carbons, and the aliphatic carbons of the

propionyl and methyl ester groups.

IR (Infrared) Spectroscopy: The IR spectrum will exhibit strong absorption bands

characteristic of the functional groups present. Key peaks include the C=O stretching

vibrations for the ketone and the ester, and C-O stretching for the ester.[7]

MS (Mass Spectrometry): Mass spectrometry will confirm the molecular weight of the

compound. The fragmentation pattern can provide further structural information.

Applications in Research and Drug Development
Methyl 4-propionylbenzoate serves as a valuable intermediate in the synthesis of more

complex molecules, particularly in the pharmaceutical industry. The general class of 4-

acylbenzoic acids and their derivatives are known precursors to a variety of biologically active

compounds.[1]

Scaffold for API Synthesis: The dual functionality of the ketone and ester groups allows for a

wide range of chemical transformations. The ketone can be reduced to an alcohol or

converted to other functional groups, while the ester can be hydrolyzed to the corresponding

carboxylic acid, which can then be converted to amides or other esters. These

transformations are fundamental in building the complex molecular architectures of modern

pharmaceuticals.

Precursor to Biologically Active Molecules: Derivatives of p-hydroxybenzoic acid, a related

class of compounds, have shown a wide array of biological activities, including antimicrobial,

antioxidant, and anti-inflammatory properties.[1][8] While specific studies on Methyl 4-

propionylbenzoate are limited, its structural similarity suggests its potential as a starting

material for the synthesis of novel compounds with therapeutic potential. For instance, the

synthesis of chalcones and other related structures from similar benzaldehyde derivatives

has been explored for developing α-glucosidase inhibitors for diabetes management.[9][10]

Safety, Handling, and Storage
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Methyl 4-propionylbenzoate is classified as a substance that is harmful if swallowed and

causes skin and serious eye irritation. It may also cause respiratory irritation.[3]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, chemical-resistant gloves, and a lab coat when handling this compound.

Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or vapors. Avoid contact with skin, eyes, and clothing.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep

away from strong oxidizing agents and bases.

First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15

minutes. In case of skin contact, wash off with soap and plenty of water. If inhaled, move the

person into fresh air. If swallowed, seek immediate medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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